Cas no 2248360-82-7 (Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate)

• Product Name: Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate
• CAS No: 2248360-82-7
• MF: C₁₂H₁₄F₃NO₃
• MW: 277.239674091339
• CID: 6158594
• PubChem ID: 137941226
• Update Time: 2025-07-21

Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate
• 2248360-82-7
• EN300-6508543

• Inchi： 1S/C12H14F3NO3/c1-11(2,3)19-10(17)8-6-7(4-5-9(8)16)18-12(13,14)15/h4-6H,16H2,1-3H3
• InChI Key： OISDJHHIVHNJNC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)C(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 277.09257779g/mol
• Monoisotopic Mass: 277.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate

Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate (CAS No. 2248360-82-7): A Comprehensive Overview

Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate, identified by the CAS number 2248360-82-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural and functional attributes, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical research. The presence of both amino and trifluoromethoxy functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

The< strong>tert-butyl moiety in the molecular structure contributes to the compound's stability and reactivity, enabling its use in a wide range of chemical transformations. This group is particularly useful in protecting group strategies, where it can shield reactive sites during synthetic processes without interfering with other functional groups. The< strong>2-amino group serves as a nucleophilic center, facilitating reactions such as nucleophilic substitution and condensation, which are pivotal in constructing complex molecular architectures. Additionally, the< strong>5-(trifluoromethoxy)benzoate moiety introduces electron-withdrawing effects, influencing the electronic properties of the molecule and potentially enhancing its binding affinity to biological targets.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The< strong>trifluoromethoxy group, in particular, is known to increase lipophilicity and binding affinity, making it a popular modification in drug design. Studies have demonstrated that compounds incorporating this moiety often exhibit better bioavailability and reduced susceptibility to degradation by metabolic enzymes. The< strong>Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate is no exception, showcasing these advantageous properties while also offering additional functional handles for further derivatization.

The pharmaceutical industry has been actively exploring novel scaffolds for the treatment of various diseases, including cancer, inflammation, and infectious disorders. The< strong>Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate has emerged as a promising candidate in this context due to its structural features that mimic natural bioactive molecules. Preliminary studies have indicated that derivatives of this compound may interact with key biological pathways involved in disease progression. For instance, modifications at the< strong>2-amino position could lead to potent inhibitors of enzymes such as kinases or phosphodiesterases, which are often dysregulated in pathological conditions.

The synthesis of< strong>Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation and etherification. Advances in catalytic methods have further streamlined these processes, enabling more efficient production scales. Researchers have also explored greener alternatives to traditional synthetic routes, incorporating sustainable practices to minimize environmental impact.

The biological activity of< strong>Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate has been investigated through both computational modeling and experimental assays. Molecular docking studies have revealed potential interactions with target proteins, suggesting its utility as a lead compound for drug development. In vitro experiments have further corroborated these findings, demonstrating inhibitory effects on selected enzyme targets at nanomolar concentrations. These results underscore the compound's potential as a starting point for designing more potent and selective therapeutic agents.

The versatility of< strong>Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemicals. Its unique structural features make it suitable for developing advanced materials with tailored electronic properties or for synthesizing novel agrochemicals that exhibit improved efficacy against pests while maintaining environmental safety.

In conclusion,< strong>Tert-butyl 2-amino-5-(trifluoromethoxy)benzoate (CAS No. 2248360-82-7) is a multifaceted compound with significant potential across multiple domains of science and industry. Its structural attributes enable diverse applications, from drug discovery to material innovation, while its chemical reactivity allows for extensive modifications to optimize performance. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, driving innovation and progress in various scientific fields.